Cas no 328236-42-6 (Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl)-)

328236-42-6 structure
Product Name:Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl)-
CAS No:328236-42-6
Molecular Formula:C11H15O2Br
Molecular Weight:259.14
MDL:MFCD23713160
CID:3940104
PubChem ID:66642860
Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl)- Properties
Names and Identifiers
-
- Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl)-
- 4-Bromo-2-isopropyl-1-(methoxymethoxy)benzene
- 4-Bromo-2-isopropyl phenyl methoxymethyl ether
- 4-BROMO-2-ISOPROPYL PHENYL METHOXYMETHYL ETHER(WXG00608)
- E92729
- SCHEMBL282475
- 4-Bromo-1-(methoxymethoxy)-2-(1-methylethyl)benzene
- 4-bromo-1-(methoxymethoxy)-2-propan-2-ylbenzene
- MFCD23713160
- KPLBYOKNCPAYNS-UHFFFAOYSA-N
- DB-166984
- CS-0194612
- bromo-4-methoxymethoxy-3-iso-propylbenzene
- 328236-42-6
- AKOS027276439
-
- MDL: MFCD23713160
- InChIKey: KPLBYOKNCPAYNS-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H15BrO2/c1-8(2)10-6-9(12)4-5-11(10)14-7-13-3/h4-6,8H,7H2,1-3H3
- SMILES: CC(C)C1=C(C=CC(=C1)Br)OCOC
Computed Properties
- Exact Mass: 258.026
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 4
- Monoisotopic Mass: 258.026
- Heavy Atom Count: 14
- Complexity: 161
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 18.5A^2
Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl)- Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Aaron | AR01DINK-5g |
4-bromo-1-(methoxymethoxy)-2-propan-2-ylbenzene |
328236-42-6 | 95% | 5g |
$457.00 | 2025-02-12 | |
abcr | AB516597-500 mg |
4-Bromo-2-isopropyl phenyl methoxymethyl ether; . |
328236-42-6 | 500MG |
€156.50 | 2023-04-17 | ||
Ambeed | A738385-1g |
4-Bromo-2-isopropyl-1-(methoxymethoxy)benzene |
328236-42-6 | 95+% | 1g |
$123.0 | ||
AstaTech | E92729-1/G |
4-BROMO-2-ISOPROPYL PHENYL METHOXYMETHYL ETHER |
328236-42-6 | 95% | 1g |
$151 | 2023-09-18 | |
Matrix Scientific | 201664-1g |
4-Bromo-2-isopropyl-1-(methoxymethoxy)benzene |
328236-42-6 | 1g |
$692.00 | 2023-09-11 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD370420-1g |
4-Bromo-2-isopropyl-1-(methoxymethoxy)benzene |
328236-42-6 | 95+% | 1g |
¥847.0 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1265282-500mg |
4-Bromo-2-isopropyl phenyl methoxymethyl ether |
328236-42-6 | 95+% | 500mg |
¥1001.00 | 2024-08-02 |
Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl)- Suppliers
Kangda Pharmaceutical Co., Ltd
(CAS:328236-42-6)
MR./MRS.:LIU NV SHI
Phone:18912614918
Email:yaru.liu@kdbiopharma.com
Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl)- Related Literature
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Sa Chen,Ran Shang,Ke-Li Hu,Zhe-Ming Wang,Song Gao Inorg. Chem. Front., 2014,1, 83-98
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Masahiro Okada,Takuya Matsumoto,Yusuke Higuchi,Shigeaki Miyazaki,Hideyuki Yamato Analyst, 2017,142, 4265-4278
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Stefano Protti,Mariella Mella New J. Chem., 2021,45, 16581-16593
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Huimin Zhong,Cong Jiang,Yanyan Huang RSC Adv., 2023,13, 1539-1550
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Miriam Más-Montoya,Paula Gómez,Junke Wang,René A. J. Janssen,David Curiel Mater. Chem. Front., 2023,7, 4019-4028
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Jeng-Hun Lee,Eunyoung Kim,Heng Zhang,Ke Wu,Hongming Zhang,Xi Shen,Qingbin Zheng,Jinglei Yang,Seokwoo Jeon,Jang-Kyo Kim Mater. Horiz., 2021,8, 1488-1498
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Alberto García-Peñas,Mehdihasan I. Shekh,Zong-Jun Li RSC Adv., 2022,12, 14018-14021
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:328236-42-6)Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl)-

Purity:99%
Quantity:5g
Price($):405.0